Cas no 2411199-89-6 (N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide)

• Product Name: N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide
• CAS No: 2411199-89-6
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6483094
• PubChem ID: 154795900
• Update Time: 2025-10-29

N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide
• Z2911350844
• EN300-26576878
• 2411199-89-6
• N-({[1-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]carbamoyl}methyl)-N-ethylprop-2-enamide

• Inchi： 1S/C14H22N4O2/c1-6-13(20)18(7-2)8-12(19)15-9(3)14-10(4)16-17-11(14)5/h6,9H,1,7-8H2,2-5H3,(H,15,19)(H,16,17)
• InChI Key： KSEJYBGZVJJRSH-UHFFFAOYSA-N
• SMILES： O=C(CN(C(C=C)=O)CC)NC(C)C1C(C)=NNC=1C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Additional information on N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide

N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide (CAS No. 2411199-89-6): A Comprehensive Overview

N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide (CAS No. 2411199-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, N-Ethylpropenamide, is a member of the amide class of compounds and has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological activities, and potential therapeutic uses of this compound.

Chemical Structure and Synthesis

The chemical structure of N-Ethylpropenamide (CAS No. 2411199-89-6) is characterized by a propenamide moiety linked to an N-substituted carbamoyl group. The presence of the 3,5-dimethylpyrazole ring imparts unique chemical properties to this compound. The synthesis of N-Ethylpropenamide typically involves a multi-step process that includes the formation of the carbamoyl intermediate followed by coupling with the propenamide moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and industrial applications.

Biological Activities

N-Ethylpropenamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that N-Ethylpropenamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-Ethylpropenamide has also demonstrated potent antioxidant activity. It has been shown to scavenge free radicals and reduce oxidative stress in cellular models. This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.

Pharmacological Properties

The pharmacological properties of N-Ethylpropenamide have been extensively evaluated to understand its potential as a drug candidate. In terms of pharmacokinetics, N-Ethylpropenamide exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant accumulation in target tissues such as the liver and brain.

In terms of safety, preclinical studies have shown that N-Ethylpropenamide has a wide therapeutic window and low toxicity profiles. It does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations, which is crucial for its long-term use in clinical settings.

Clinical Applications

The potential clinical applications of N-Ethylpropenamide are diverse and promising. One of the most notable areas is its use in the treatment of inflammatory diseases. Clinical trials are currently underway to evaluate its efficacy in conditions such as rheumatoid arthritis and psoriasis. Preliminary results have shown promising outcomes, with significant reductions in disease activity scores and improved quality of life for patients.

Beyond inflammation, N-Ethylpropenamide has also shown potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Its antioxidant properties may help mitigate oxidative stress and protect neuronal cells from damage. Preclinical studies using animal models have demonstrated that N-Ethylpropenamide can improve cognitive function and motor coordination in these conditions.

Current Research Trends

The ongoing research on N-Ethylpropenamide is focused on further elucidating its mechanisms of action and exploring new therapeutic applications. Recent studies have investigated its role in modulating immune responses and its potential as an adjuvant therapy in cancer treatment. Additionally, there is growing interest in developing novel formulations to enhance its delivery to target tissues and improve patient compliance.

In conclusion, N-({1-(3,5-dimethyl-1H-pyrazol-4-yl)ethylcarbamoyl}methyl)-N-ethylprop-2-enamide (CAS No. 2411199-89-6) represents a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further development in various medical fields. As research continues to advance, it is likely that new insights into the mechanisms of action and expanded therapeutic uses will emerge, solidifying the position of N-Ethylpropenamide as a valuable tool in modern medicine.